Cas no 898746-30-0 (methyl 5,6-difluoro-1H-indole-2-carboxylate)

• Product Name: methyl 5,6-difluoro-1H-indole-2-carboxylate
• CAS No: 898746-30-0
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• MDL: MFCD08689964
• CID: 3031480
• PubChem ID: 24728885
• Update Time: 2025-10-22

methyl 5,6-difluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoro-2-indole carboxylic acid Methyl ester
• methyl 5,6-difluoro-1H-indole-2-carboxylate
• AC9424
• methyl5,6-difluoro-1H-indole-2-carboxylate
• SY262085
• CS-0330463
• MFCD08689964
• 898746-30-0
• SCHEMBL16235851

• MDL： MFCD08689964
• Inchi： 1S/C10H7F2NO2/c1-15-10(14)9-3-5-2-6(11)7(12)4-8(5)13-9/h2-4,13H,1H3
• InChI Key： OQWNPCDCYKEDEV-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C=C(C(=O)OC)NC=2C=1)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 340.8±37.0 °C at 760 mmHg
• Flash Point: 159.9±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5,6-difluoro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on methyl 5,6-difluoro-1H-indole-2-carboxylate

Comprehensive Overview of Methyl 5,6-Difluoro-1H-Indole-2-Carboxylate (CAS No. 898746-30-0)

Methyl 5,6-difluoro-1H-indole-2-carboxylate (CAS No. 898746-30-0) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, specifically indole carboxylates, which are widely explored for their bioactivity and potential applications in drug discovery. The presence of difluoro substituents at the 5,6-positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their role in the development of targeted therapies and small-molecule inhibitors. Researchers are particularly interested in methyl 5,6-difluoro-1H-indole-2-carboxylate due to its potential as a building block for kinase inhibitors and GPCR modulators. Its CAS number 898746-30-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of methyl 5,6-difluoro-1H-indole-2-carboxylate typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and esterification. Its molecular formula (C₁₀H₇F₂NO₂) and molecular weight (211.16 g/mol) are critical parameters for researchers optimizing its applications. The compound's crystalline structure and solubility profile have been extensively studied to facilitate its use in high-throughput screening assays.

One of the trending topics in the context of fluorinated indoles is their role in sustainable chemistry. With growing emphasis on green synthesis, scientists are exploring eco-friendly routes to produce methyl 5,6-difluoro-1H-indole-2-carboxylate with minimal waste. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently queried in AI-driven literature searches.

Another area of interest is the compound's potential in neurodegenerative disease research. Indole derivatives are known to interact with neurotransmitter systems, and the difluoro substitution in this compound may enhance its blood-brain barrier permeability. This has led to increased searches for "indole-based neuroprotective agents" and "fluorinated drug candidates for Alzheimer's," highlighting its relevance in central nervous system (CNS) drug development.

From an SEO perspective, keywords such as "buy methyl 5,6-difluoro-1H-indole-2-carboxylate," "CAS 898746-30-0 suppliers," and "difluoro indole synthesis" are highly searched, reflecting commercial and academic demand. The compound's HPLC purity and spectroscopic data (e.g., NMR, MS) are also frequently requested, underscoring the need for detailed technical documentation.

In conclusion, methyl 5,6-difluoro-1H-indole-2-carboxylate (CAS No. 898746-30-0) represents a versatile scaffold in modern chemistry. Its applications span drug discovery, material science, and catalysis, making it a compound of enduring interest. As research continues to uncover its potential, this fluorinated indole ester will likely remain a focal point in both academic and industrial settings.